Cas no 70076-04-9 (4-Bromo-N,N-dimethyl-3-nitroaniline)

• Product Name: 4-Bromo-N,N-dimethyl-3-nitroaniline
• CAS No: 70076-04-9
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD02062996
• CID: 1028381
• PubChem ID: 720606
• Update Time: 2025-04-20

4-Bromo-N,N-dimethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-dimethyl-3-nitroaniline
• (4-BroMo-3-nitro-phenyl)-diMethyl-aMine
• (4-bromo-3-nitrophenyl)dimethylamine
• N,N-Dimethyl-3-nitro-4-bromoaniline
• 4-bromo-3-nitro-N,N-dimethylaniline
• FCH1333857
• ST012292
• AK137820
• AB0097304
• AX8259388
• Benzenamine, 4-bromo-N,N-dimethyl-3-nitro-
• R5422
• N-(4-BROMO-3-NITROPHENYL)-N,N-DIMETHYLAMI
• SCHEMBL12643249
• DS-5903
• C76231
• N-(4-BROMO-3-NITROPHENYL)-N,N-DIMETHYLAMINE
• CS-0186969
• A914654
• 70076-04-9
• DTXSID50352167
• AKOS015998171
• MFCD02062996
• ALBB-023682

• MDL： MFCD02062996
• Inchi： 1S/C8H9BrN2O2/c1-10(2)6-3-4-7(9)8(5-6)11(12)13/h3-5H,1-2H3
• InChI Key： NMLRNMMRKWXQLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])N(C)C

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 309.4±22.0°C at 760 mmHg

4-Bromo-N,N-dimethyl-3-nitroaniline Security Information

• Hazard Statement： H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes